(S)-Benzyl 2-(((S)-1-((2-ethoxy-2-oxoethyl)amino)-4-methyl-1-oxopentan-2-yl)carbamoyl)pyrrolidine-1-carboxylate

• IUPAC Name: benzyl (2S)-2-[[(2S)-1-[(2-ethoxy-2-oxoethyl)amino]-4-methyl-1-oxopentan-2-yl]carbamoyl]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C23H33N3O6/c1-4-31-20(27)14-24-21(28)18(13-16(2)3)25-22(29)19-11-8-12-26(19)23(30)32-15-17-9-6-5-7-10-17/h5-7,9-10,16,18-19H,4,8,11-15H2,1-3H3,(H,24,28)(H,25,29)/t18-,19-/m0/s1
• InChI Key: IDHICUTZYMBRBG-OALUTQOASA-N
• Canonical SMILES: CCOC(=O)CNC(=O)C(CC(C)C)NC(=O)C1CCCN1C(=O)OCC2=CC=CC=C2
• Isomeric SMILES: CCOC(=O)CNC(=O)[C@H](CC(C)C)NC(=O)[C@@H]1CCCN1C(=O)OCC2=CC=CC=C2
• Molecular Formula: C23H33N3O6
• Molecular Weight: 447.5 g/mol

Description

(S)-Benzyl 2-(((S)-1-((2-ethoxy-2-oxoethyl)amino)-4-methyl-1-oxopentan-2-yl)carbamoyl)pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C23H33N3O6 and its molecular weight is 447.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 89247. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

Novel Synthesis Methods : Research has demonstrated innovative synthesis methods for pyrrolopyridine and pyrrolidine derivatives, highlighting their importance as intermediates in the development of various heterocyclic compounds. For instance, a novel synthesis of the pyrrolo[2,1-c][1,4]benzodiazocine ring system via Dieckmann condensation showcases the utility of pyrrolidine derivatives in creating complex heterocyclic structures (Koriatopoulou, Karousis, & Varvounis, 2008).

Antimicrobial and Pharmacological Activities : Derivatives of pyrrolidine have been synthesized with varying functional groups, leading to compounds with potential antimicrobial activities. For example, pyrrolopyridine analogs have shown antibacterial activity in vitro, indicating the potential for these compounds in developing new antimicrobial agents (Toja, Kettenring, Goldstein, & Tarzia, 1986).

Applications in Medicinal Chemistry

Cholinesterase Inhibitors : Proline-based carbamates, including some that may structurally resemble the query compound, have been investigated for their ability to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). These studies highlight the relevance of pyrrolidine derivatives in designing new treatments for diseases characterized by cholinesterase dysfunction, such as Alzheimer's disease (Pizova, Havelkova, Štěpánková, et al., 2017).

Analgesic Properties : Alterations in the structure of pyrido[1,2-a]pyrimidine derivatives have been explored to enhance their analgesic properties. This research illustrates the potential of modifying pyrrolidine derivatives to increase their biological activity and develop new analgesic drugs (Ukrainets, Gorokhova, Sydorenko, & Taran, 2015).

Q & A

Q1: Why is the enzymatic synthesis of Z-Pro-Leu-Gly-OEt noteworthy compared to traditional chemical synthesis methods?

A: The research highlights the advantages of using enzymes like thermolysin and α-chymotrypsin for synthesizing peptides like Z-Pro-Leu-Gly-OEt. [, ] Enzymatic synthesis offers several benefits over traditional chemical methods:

• High selectivity: Enzymes exhibit high substrate specificity, leading to cleaner reactions with fewer byproducts and easier purification. [, ]

Q2: What key factors were investigated to optimize the enzymatic synthesis of Z-Pro-Leu-Gly-OEt?

A: The research meticulously explores various reaction parameters to achieve optimal yields for Z-Pro-Leu-Gly-OEt: [, ]